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Compound of Interest

Compound Name: 1-Bromotetradecane-d4

Cat. No.: B582282 Get Quote

Introduction

1-Bromotetradecane-d4 is a deuterated analog of 1-Bromotetradecane, an alkyl halide used

in a variety of organic synthesis applications.[1][2][3] Its applications include the synthesis of

surfactants, pharmaceuticals, and other complex organic molecules where the introduction of a

tetradecyl group is required.[1][2] Deuterated standards like 1-Bromotetradecane-d4 are

essential for use in mass spectrometry-based applications, serving as internal standards for

quantitative analysis. Accurate preparation of stock solutions is the first and most critical step to

ensure the reliability and reproducibility of experimental results. This document provides a

detailed protocol for the preparation of 1-Bromotetradecane-d4 stock solutions for research

and development applications.

Physicochemical and Safety Data
Researchers must be familiar with the properties and safety requirements of 1-

Bromotetradecane before handling. The properties of the deuterated form are nearly identical

to the non-deuterated compound.

Table 1: Physicochemical Properties of 1-Bromotetradecane
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Property Value Reference

Molecular Formula
C₁₄H₂₅D₄Br (Isotopologue
dependent)

N/A

Molecular Weight Approx. 281.31 g/mol (for d4) [4]

Appearance Colorless to pale yellow liquid [1][5][6][7]

Density ~0.932 g/mL at 25°C [8]

Melting Point 5 - 6 °C [5][7][8]

Boiling Point 175 - 178 °C at 20 mmHg [5][7][8]

| Solubility | Insoluble in water; Soluble in organic solvents like Chloroform.[1][8] |[1][8] |

Table 2: Safety and Handling Information

Hazard Precaution Reference

Irritant

Irritating to eyes,
respiratory system, and
skin.[8]

[8]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and safety goggles.[5]

[7]

[5][7][9]

Handling

Avoid contact with skin and

eyes.[5][7] Wash thoroughly

after handling.[6][7][9]

[5][6][7][9]

Incompatibilities
Strong oxidizing agents, strong

bases.[5][7][8]
[5][7][8]

| Storage | Store below +30°C in a dry, cool, and well-ventilated place.[6][7][8] |[6][7][8] |
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This protocol outlines the procedure for preparing a 10 mg/mL stock solution of 1-
Bromotetradecane-d4 in chloroform. The quantities can be adjusted as needed for different

target concentrations.

Materials and Equipment:

1-Bromotetradecane-d4

Anhydrous Chloroform (or other suitable organic solvent)

Analytical balance

10 mL Class A volumetric flask

Micropipettes

Glass vials with PTFE-lined caps

Vortex mixer

Procedure:

Safety First: Don appropriate Personal Protective Equipment (PPE), including a lab coat,

safety goggles, and chemical-resistant gloves. All procedures should be performed inside a

chemical fume hood.

Tare the Weighing Vessel: Place a clean, dry glass vial on the analytical balance and tare its

mass.

Weigh the Compound: Carefully transfer approximately 100 mg of 1-Bromotetradecane-d4
into the tared vial using a micropipette. Record the exact mass.

Dissolution: Add approximately 5 mL of chloroform to the vial containing the 1-
Bromotetradecane-d4. Cap the vial and vortex gently until the compound is fully dissolved.

Transfer to Volumetric Flask: Quantitatively transfer the solution from the vial into a 10 mL

Class A volumetric flask.
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Rinse and Combine: Rinse the original vial with small aliquots of chloroform (1-2 mL) two to

three times, transferring the rinse to the volumetric flask each time to ensure all the

compound is transferred.

Bring to Volume: Carefully add chloroform to the volumetric flask until the bottom of the

meniscus aligns with the calibration mark.

Homogenize: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly

mixed and homogenous.

Storage: Transfer the final stock solution into a clearly labeled amber glass vial with a PTFE-

lined cap. The label should include the compound name, concentration, solvent, preparation

date, and preparer's initials.

Store Properly: Store the solution at room temperature or as recommended by the supplier,

protected from light.[4]

Table 3: Example Parameters for Stock Solution Preparation

Parameter Example 1 Example 2

Target Concentration 10 mg/mL 25 mg/mL

Final Volume 10 mL 5 mL

Mass of 1-Bromotetradecane-

d4
100 mg 125 mg

| Solvent | Chloroform | Chloroform |

Workflow Visualization
The following diagram illustrates the key steps in the preparation of the 1-Bromotetradecane-
d4 stock solution.
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Caption: Workflow for preparing 1-Bromotetradecane-d4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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